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Compound of Interest

Compound Name: Imidaprilat-d3

Cat. No.: B15559924 Get Quote

An In-depth Review of the Absorption, Distribution, Metabolism, and Excretion of Imidapril and

its Active Metabolite, Imidaprilat, with a Focus on Bioanalytical Methodologies Employing

Imidaprilat-d3.

This technical guide provides a comprehensive overview of the pharmacokinetics and

metabolism of the angiotensin-converting enzyme (ACE) inhibitor, Imidapril, and its active

metabolite, Imidaprilat. It is intended for researchers, scientists, and professionals in drug

development. This document details the metabolic pathway, summarizes key pharmacokinetic

parameters in various species, and outlines a representative bioanalytical protocol where the

deuterated internal standard, Imidaprilat-d3, is critically employed.

Metabolism of Imidapril
Imidapril is an orally administered prodrug that is biologically inactive.[1][2] Following

absorption, it undergoes rapid hydrolysis, primarily in the liver, to form its pharmacologically

active diacid metabolite, Imidaprilat.[1][3][4][5][6] This conversion is catalyzed by hepatic

nonspecific esterases.[7] Imidaprilat is a potent ACE inhibitor that competitively binds to the

enzyme, preventing the conversion of angiotensin I to the vasoconstrictor angiotensin II.[1][2]

While the primary metabolic pathway is the activation to Imidaprilat (designated M1), other

minor, inactive metabolites have been identified in animal studies.[8] These include metabolites

formed by the cleavage of the amide bond (M2 and M3) and subsequent hydrolysis.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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